Cas no 120209-12-3 (Ethyl 2-(Hydroxyimino)-2-piperidinoacetate)

• Product Name: Ethyl 2-(Hydroxyimino)-2-piperidinoacetate
• CAS No: 120209-12-3
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 105064
• Update Time: 2025-05-28

Ethyl 2-(Hydroxyimino)-2-piperidinoacetate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineaceticacid, a-(hydroxyimino)-, ethyl ester
• ethyl 2-(hydroxyiMino)-2-piperidinoacetate
• ethyl 2-hydroxyimino-2-piperidin-1-ylacetate
• 1-Piperidineglyoxylicacid,ethyl ester,oxime (6CI)
• ETHYL 2-(HYDROXYIMINO)-2-PIPERIDIN-1-YLACETATE
• hydroxyimino-piperidino-acetic acid ethyl ester
• Hydroxyimino-piperidino-essigsaeure-aethylester
• Ethyl 2-(Hydroxyimino)-2-piperidinoacetate

• Inchi： 1S/C9H16N2O3/c1-2-14-9(12)8(10-13)11-6-4-3-5-7-11/h13H,2-7H2,1H3/b10-8+
• InChI Key： FZDWJXCSMDRPCX-CSKARUKUSA-N
• SMILES： O(CC)C(/C(=N\O)/N1CCCCC1)=O

Computed Properties

• Exact Mass: 200.11600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 47-49°
• PSA: 62.13000
• LogP: 0.76100

Ethyl 2-(Hydroxyimino)-2-piperidinoacetate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(Hydroxyimino)-2-piperidinoacetate

Recent Advances in the Study of Ethyl 2-(Hydroxyimino)-2-piperidinoacetate (CAS: 120209-12-3)

Ethyl 2-(Hydroxyimino)-2-piperidinoacetate (CAS: 120209-12-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development and biochemical modulation. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of Ethyl 2-(Hydroxyimino)-2-piperidinoacetate to enhance its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also explored its reactivity under various conditions, shedding light on its stability and potential for further chemical modifications. These findings are crucial for the scalable production of the compound for preclinical and clinical studies.

In the realm of biological activity, Ethyl 2-(Hydroxyimino)-2-piperidinoacetate has demonstrated promising results in modulating specific enzymatic pathways. Preliminary in vitro studies indicate that the compound exhibits inhibitory effects on certain enzymes involved in inflammatory and neurodegenerative processes. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting conditions such as Alzheimer's disease and chronic inflammation. Further mechanistic studies are underway to elucidate the precise molecular interactions responsible for these effects.

Another area of interest is the compound's pharmacokinetic properties. Recent pharmacokinetic studies have evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of Ethyl 2-(Hydroxyimino)-2-piperidinoacetate in animal models. The results indicate favorable bioavailability and a relatively long half-life, which are desirable traits for drug candidates. However, challenges such as potential toxicity and drug-drug interactions require further investigation to ensure its safety and efficacy in human trials.

In conclusion, Ethyl 2-(Hydroxyimino)-2-piperidinoacetate (CAS: 120209-12-3) represents a compound with significant potential in pharmaceutical research. Its unique chemical properties and promising biological activities make it a valuable candidate for further study. Ongoing research aims to address the remaining challenges and explore its full therapeutic potential. This brief highlights the latest advancements and underscores the importance of continued investigation in this area.